Diphenhydramine hydrochloride

Specification

• Description: Diphenhydramine hydrochloride appears as white or almost-white crystalline powder. Odorless with a bitter numbing taste. pH (5% aqueous solution) 4-6. (NTP, 1992); Diphenhydramine Hydrochloride is the hydrochloride salt form of diphenhydramine, an ethanolamine and first-generation histamine antagonist with anti-allergic activity. Diphenhydramine hydrochloride competitively blocks H1receptors, thereby preventing the actions of histamine on bronchial smooth muscle, capillaries, and gastrointestinal (GI) smooth muscle. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, and GI smooth muscle spasms.; A histamine H1 antagonist used as an antiemetic, antitussive, for dermatoses and pruritus, for hypersensitivity reactions, as a hypnotic, an antiparkinson, and as an ingredient in common cold preparations. It has some undesired antimuscarinic and sedative effects.; See also: Diphenhydramine (has active moiety); Acetaminophen; Diphenhydramine Hydrochloride (component of); Diphenhydramine hydrochloride; naproxen sodium (component of) ... View More ...
• CAS No.: 147-24-0
• Molecular Formula: C17H21NO.ClH; C17H22ClNO
• Molecular Weight: 291.8 g/mol
• IUPAC Name: 2-benzhydryloxy-N,N-dimethylethanamine;hydrochloride
• Standard InChI: InChI=1S/C17H21NO.ClH/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h3-12,17H,13-14H2,1-2H3;1H
• Standard InChI Key: PCHPORCSPXIHLZ-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl
• Canonical SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.Cl
• Appearance: Powder
• Boiling Point: 150-165 °C at 2.00E+00 mm Hg; BP: 165 °C at 3 mm Hg; BP: 150-165 °C at 2.0 mm Hg
• Colorform: Oil
• Melting Point: 331 to 338 °F (NTP, 1992)